2,5-Bis(4-butylphenyl)-1,3,4-oxadiazole

• CAS No.: 59671-18-0
• Molecular Formula: C22H26N2O
• Molecular Weight: 334.5 g/mol
• IUPAC Name: 2,5-bis(4-butylphenyl)-1,3,4-oxadiazole
• InChI: InChI=1S/C22H26N2O/c1-3-5-7-17-9-13-19(14-10-17)21-23-24-22(25-21)20-15-11-18(12-16-20)8-6-4-2/h9-16H,3-8H2,1-2H3
• InChI Key: QGAYGIMNKSVPIY-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)C2=NN=C(O2)C3=CC=C(C=C3)CCCC

Description

2,5-Bis(4-butylphenyl)-1,3,4-oxadiazole is a 1,3,4-oxadiazole derivative featuring two 4-butylphenyl substituents at the 2 and 5 positions of the heterocyclic ring. The 1,3,4-oxadiazole core is a five-membered aromatic ring containing two nitrogen atoms and one oxygen atom, known for its electron-deficient nature and thermal stability. The butyl groups (C₄H₉) are alkyl chains that confer hydrophobicity and influence the compound’s solubility, crystallinity, and intermolecular interactions. For instance, alkyl-substituted oxadiazoles like 2,5-dialkyl derivatives are generally less stable than diaryl counterparts but may exhibit enhanced solubility in non-polar solvents .

Comparison with Similar Compounds

Table 1: Key Properties of Selected 2,5-Disubstituted-1,3,4-Oxadiazoles

Compound Name	Substituents	Molecular Formula	Molecular Mass (g/mol)	Melting Point (°C)	Key Applications	References
2,5-Bis(4-methoxyphenyl)	4-OCH₃ (aryl)	C₁₆H₁₄N₂O₃	282.29	159–161	Antimicrobial agents, materials
2,5-Bis(4-bromophenyl)	4-Br (aryl)	C₁₄H₈Br₂N₂O	376.04	N/A	Electronics, cross-coupling
2,5-Bis(4-pyridyl)	4-pyridyl (heteroaryl)	C₁₂H₈N₄O	224.22	N/A	Coordination polymers
2,5-Bis(4-dimethylaminophenyl) (DAPO)	4-N(CH₃)₂ (aryl)	C₁₈H₁₈N₄O	306.36	N/A	Corrosion inhibition
2,5-Bis(4-butylphenyl) (Target)	4-C₄H₉ (alkyl)	C₂₂H₂₆N₂O	334.46	N/A	Hypothesized: Solubility-driven applications	—

Key Observations:

Stability : Diaryl derivatives (e.g., 4-methoxyphenyl, 4-bromophenyl) exhibit higher thermal and oxidative stability compared to dialkyl derivatives due to extended π-conjugation and resonance stabilization .

Electronic Properties :

• Electron-withdrawing groups (e.g., Br in 2,5-bis(4-bromophenyl)) enhance electron deficiency, making the compound suitable for optoelectronic applications (e.g., organic light-emitting diodes, OLEDs) .
• Electron-donating groups (e.g., OCH₃ in 2,5-bis(4-methoxyphenyl)) improve charge-transfer capabilities, as seen in thermally activated delayed fluorescence (TADF) emitters like 2PXZ-OXD (EQE: 14.9%) .

Biological Activity :

• Aryl-substituted derivatives dominate medicinal applications. For example, 2,5-bis(4-hydroxyphenyl) derivatives show antimicrobial activity against Bacillus subtilis and Escherichia coli .
• Alkyl substituents (e.g., butyl) may enhance membrane permeability due to hydrophobicity but are less explored in drug design .

Optoelectronics

• 2PXZ-OXD (2,5-Bis(4-phenoxazinylphenyl)): Exhibits TADF with a donor-acceptor-donor (D-A-D) structure, achieving a photoluminescence quantum yield (PLQY) of 14.9%. Solvent polarity modulates its singlet-triplet energy gap (ΔEₛₜ), highlighting the role of substituents in tuning emission properties .
• 2,5-Bis(4-bromophenyl) : Used as a precursor in OLEDs due to bromine’s leaving-group capability, enabling Suzuki coupling for extended π-systems .

Corrosion Inhibition

• DAPO (2,5-Bis(4-dimethylaminophenyl)): Adsorbs onto mild steel surfaces via lone pairs from N and O atoms, achieving >90% inhibition efficiency in acidic media. The dimethylamino group enhances electron density, improving adsorption .
• 2-MOX (2,5-Bis(2-methoxyphenyl)) : Demonstrates strong corrosion inhibition (85% efficiency) via hydrophobic interactions and film formation .

Materials Science

• 2,5-Bis(4-pyridyl) : Forms coordination polymers with Cu(I), leveraging pyridyl’s Lewis basicity for supramolecular assembly .
• 2,5-Bis(4-methoxycarbonylphenyl) : Exhibits polymorphism, crystallizing in two orthorhombic forms, which is critical for tuning solid-state properties .

Q & A

Q. What are the optimal synthetic routes for preparing 2,5-Bis(4-butylphenyl)-1,3,4-oxadiazole, and how do reaction conditions influence yield?

Methodological Answer : The compound can be synthesized via cyclization reactions using substituted benzoic acid derivatives and hydrazides. For example, a common method involves refluxing 4-butylbenzoic acid with 4-butylbenzhydrazide in phosphoryl chloride (POCl₃) at 100–110°C for 12 hours . Post-reaction, the product is precipitated by pouring the mixture into ice water, followed by recrystallization from ethanol. Yield optimization (~65–81%) depends on controlling stoichiometry, solvent purity, and reaction time. Excess POCl₃ acts as both solvent and dehydrating agent, but prolonged heating may degrade the product.

Q. How can the crystal structure of 2,5-Bis(4-butylphenyl)-1,3,4-oxadiazole be characterized, and what structural features are critical for its properties?

Methodological Answer : Single-crystal X-ray diffraction (SC-XRD) is the gold standard for structural elucidation. Key parameters include:

• Planarity : The oxadiazole ring typically deviates <0.05 Å from planarity .
• Dihedral angles : Between the oxadiazole ring and aryl substituents (e.g., 8–12° for methoxy analogs), which influence conjugation and electronic properties .
• Intermolecular interactions : Short C–O or C–H···π contacts (e.g., 2.99–3.22 Å) stabilize the crystal lattice . SC-XRD data should be collected at low temperatures (e.g., 100 K) to minimize thermal motion artifacts .

Q. What spectroscopic techniques are most effective for confirming the molecular structure of this compound?

Methodological Answer :

• FT-IR : Look for oxadiazole ring vibrations at ~960 cm⁻¹ (C–O–C stretch) and ~1600 cm⁻¹ (C=N stretch) .
• NMR : ¹H NMR shows aryl proton signals at δ 7.2–8.0 ppm (integration for symmetry) and butyl chain protons at δ 0.8–1.6 ppm. ¹³C NMR confirms the oxadiazole carbons at ~165–170 ppm .
• Elemental Analysis : Validate C, H, N content with <0.3% deviation from theoretical values .

Advanced Research Questions

Q. How can computational methods (e.g., DFT, Hirshfeld surface analysis) elucidate non-covalent interactions in 2,5-Bis(4-butylphenyl)-1,3,4-oxadiazole?

Methodological Answer :

• Hirshfeld Surface Analysis : Quantifies intermolecular interactions (e.g., C–H···π, van der Waals) using CrystalExplorer. For a 4-chlorophenyl analog, ~12% of surface contacts arise from H···H interactions, while halogen bonds contribute <5% .
• DFT Calculations : Optimize geometry at the B3LYP/6-311G(d,p) level to predict electronic properties (e.g., HOMO-LUMO gap) and compare with experimental UV-Vis data .

Q. What strategies are effective for incorporating this compound into coordination polymers, and how do ligand modifications alter material properties?

Methodological Answer : The oxadiazole’s nitrogen atoms can coordinate with metals like Ag(I) or Cu(II). For example:

• Synthesis : React 2,5-Bis(4-butylphenyl)-1,3,4-oxadiazole with AgNO₃ in acetonitrile/water (1:1) at 60°C for 24 hours .
• Characterization : Use PXRD and TGA to confirm polymer dimensionality (e.g., 1D chains) and thermal stability (>250°C). Substituents like butyl groups enhance solubility but reduce π-π stacking, impacting conductivity .

Q. How can researchers resolve contradictions in reported biological activities (e.g., antimicrobial vs. anticancer) for oxadiazole derivatives?

Methodological Answer :

• Standardized Assays : Use MIC (Minimum Inhibitory Concentration) tests for antimicrobial activity (e.g., against E. coli or S. aureus) and MTT assays for cytotoxicity (e.g., HeLa cells) .
• Structure-Activity Relationships (SAR) : Compare substituent effects; bulkier groups (e.g., butyl) may enhance membrane penetration but reduce target specificity. For example, 2,5-bis(2,4-dichlorophenyl) analogs show insecticidal activity (LC₅₀ = 0.8 µg/mL), while aminophenyl derivatives exhibit anti-inflammatory effects .